Cas no 2228872-56-6 (4-fluoro-1H-indol-3-yl sulfamate)

• Product Name: 4-fluoro-1H-indol-3-yl sulfamate
• CAS No: 2228872-56-6
• MF: C₈H₇FN₂O₃S
• MW: 230.216183900833
• CID: 6280682
• PubChem ID: 165636187
• Update Time: 2025-11-01

4-fluoro-1H-indol-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1H-indol-3-yl sulfamate
• 2228872-56-6
• EN300-2002026

• Inchi： 1S/C8H7FN2O3S/c9-5-2-1-3-6-8(5)7(4-11-6)14-15(10,12)13/h1-4,11H,(H2,10,12,13)
• InChI Key： RXKGMXVDKUJLEO-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=CNC2C=CC=C(C=21)F

Computed Properties

• Exact Mass: 230.01614143g/mol
• Monoisotopic Mass: 230.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.6Ų

Additional information on 4-fluoro-1H-indol-3-yl sulfamate

Exploring the Potential of 4-fluoro-1H-indol-3-yl sulfamate (CAS No. 2228872-56-6) in Modern Research

In the rapidly evolving field of medicinal chemistry, 4-fluoro-1H-indol-3-yl sulfamate (CAS No. 2228872-56-6) has emerged as a compound of significant interest. This sulfamate derivative of 4-fluoroindole combines the unique properties of fluorine substitution with the versatile sulfamate functional group, making it a valuable scaffold for pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in enzyme modulation and targeted drug design, aligning with current trends in precision medicine and small-molecule therapeutics.

The structural features of 4-fluoro-1H-indol-3-yl sulfamate contribute to its distinctive chemical behavior. The fluorine atom at the 4-position of the indole ring enhances metabolic stability and influences electronic distribution, while the sulfamate moiety offers opportunities for hydrogen bonding and interaction with biological targets. This combination has sparked investigations into its potential as a carbonhydrase inhibitor analog, with researchers exploring its similarities to known sulfonamide-based drugs while avoiding the regulatory constraints associated with controlled substances.

Recent studies in computational chemistry have examined the molecular docking potential of CAS 2228872-56-6, with particular attention to its binding affinity for various enzyme classes. The compound's moderate lipophilicity (predicted LogP ~2.1) and polar surface area (~75 Ų) suggest favorable drug-like properties, making it a candidate for further ADMET optimization. These characteristics align with current pharmaceutical industry priorities for developing compounds with improved blood-brain barrier permeability and reduced hepatotoxicity risks.

The synthesis of 4-fluoro-1H-indol-3-yl sulfamate typically involves regioselective sulfamoylation of the corresponding 4-fluoroindole precursor, with careful control of reaction conditions to ensure high purity. Analytical characterization by LC-MS and NMR spectroscopy confirms the structure, with the 19F NMR signal providing a distinctive fingerprint for quality control. These synthetic and analytical aspects are particularly relevant to researchers searching for fluorinated building blocks or heterocyclic sulfamates for their projects.

In the context of current drug discovery trends, 2228872-56-6 represents an interesting case study of scaffold hopping strategies. The indole core is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs, while the sulfamate group offers opportunities for prodrug design and targeted delivery. This dual functionality makes the compound particularly valuable for researchers investigating selective enzyme inhibitors or allosteric modulators of protein-protein interactions.

From a green chemistry perspective, recent methodological advances have improved the sustainability of synthesizing such fluorinated sulfamates. New catalytic approaches and atom-economical reactions have reduced the environmental impact of producing these valuable intermediates, addressing growing concerns about sustainable pharmaceutical manufacturing. This aligns with the increasing search volume for eco-friendly synthesis methods in chemical databases.

The stability profile of 4-fluoro-1H-indol-3-yl sulfamate under various pH conditions has been the subject of recent pharmaceutical development studies. Preliminary data suggest good stability in physiological pH ranges, with particular resistance to hydrolytic degradation compared to related ester derivatives. These findings are valuable for formulators considering the compound's potential in oral dosage forms or extended-release formulations.

Emerging applications in chemical biology have explored the use of CAS 2228872-56-6 as a molecular probe for studying enzyme mechanisms. The fluorine atom serves as both a spectroscopic handle (for 19F NMR studies) and a modulator of biological activity, while the sulfamate group can participate in specific interactions with active sites. This dual functionality makes the compound particularly interesting for researchers employing fragment-based drug discovery approaches.

As the pharmaceutical industry continues to emphasize targeted therapies and personalized medicine, compounds like 4-fluoro-1H-indol-3-yl sulfamate offer versatile platforms for innovation. Its balanced combination of fluorine effects and sulfamate pharmacology positions it well for future developments in selective enzyme modulation and therapeutic agent design. Ongoing research continues to uncover new dimensions of its potential, making it a compound to watch in coming years.